1,3,4,5-Tetrakis((3,4,5-trihydroxybenzoyl)oxy)cyclohexanecarboxylic acid

• CAS RN: 123166-70-1
• Molecular Formula: C35H28O22
• Molecular Weight: 800.6 g/mol
• IUPAC Name: 1,3,4,5-tetrakis[(3,4,5-trihydroxybenzoyl)oxy]cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C35H28O22/c36-15-1-11(2-16(37)25(15)44)30(48)54-23-9-35(34(52)53,57-33(51)14-7-21(42)28(47)22(43)8-14)10-24(55-31(49)12-3-17(38)26(45)18(39)4-12)29(23)56-32(50)13-5-19(40)27(46)20(41)6-13/h1-8,23-24,29,36-47H,9-10H2,(H,52,53)
• InChI Key: JQVXKQDWMIXILH-UHFFFAOYSA-N
• SMILES: C1C(C(C(CC1(C(=O)O)OC(=O)C2=CC(=C(C(=C2)O)O)O)OC(=O)C3=CC(=C(C(=C3)O)O)O)OC(=O)C4=CC(=C(C(=C4)O)O)O)OC(=O)C5=CC(=C(C(=C5)O)O)O
• synonyms: 1,3,4,5-tetra-O-galloylquinic acid; 1,3,4,5-tetraGQA

Description

1,3,4,5-Tetrakis((3,4,5-trihydroxybenzoyl)oxy)cyclohexanecarboxylic acid is a complex organic compound with the molecular formula C35H28O22. It is also known by other names such as 1,3,4,5-tetrakis (3,4,5-trihydroxybenzoyloxy)cyclohexane-1-carboxylic acid and 1,3,4,5-tetra-O-galloylquinic acid. It has a role as a carcinogenic agent, a metabolite, and a geroprotector.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple hydroxybenzoyl groups attached to a cyclohexanecarboxylic acid core. The average mass of the molecule is 800.584 Da and the monoisotopic mass is 800.107239 Da.

Scientific Research Applications

Structural Analysis and Formation

• Crystal Structures of Related Compounds : The study of crystal structures of compounds similar to 1,3,4,5-Tetrakis((3,4,5-trihydroxybenzoyl)oxy)cyclohexanecarboxylic acid, such as methyl 3,4,5-triacetoxybenzoate, provides insights into molecular interactions and formation of specific crystal networks (Jene & Ibers, 2000).

Organic Synthesis and Functional Materials

• Synthesis of Columnar Tetraphenylethenes : Research on the synthesis of tetrakis[4-(trisalkyloxybenzoyloxy)phenyl]ethenes, which are structurally related to the 1,3,4,5-tetrakis compound, explores their potential in creating functional materials with mesomorphic properties (Schultz et al., 2001).

Catalytic and Chemical Transformations

• Catalysis and Chemical Transformations : Studies on tetrakis(pyridine)silver(II) peroxodisulfate and similar complexes provide insights into their ability to catalyze a variety of chemical transformations, offering potential applications for 1,3,4,5-tetrakis compounds in catalysis (Firouzabadi et al., 1992).

Gas Adsorption and Selectivity

• Gas Adsorption Properties : Research on metal-organic frameworks utilizing tetracarboxylic ligands similar to the 1,3,4,5-tetrakis compound reveals their dynamic properties and selective gas adsorption capabilities, suggesting potential applications in gas storage and separation (Ju et al., 2015).

Pharmaceutical and Chemical Synthesis

• Synthesis of Novel Chemical Structures : Studies on the synthesis of various oxocarboxylic acids and their derivatives, related to the 1,3,4,5-tetrakis structure, contribute to the development of new pharmaceuticals and chemical compounds (Kanizsai et al., 2007).

Cross-Coupling Reactions

• Applications in Cross-Coupling Reactions : Investigations into the use of palladium-tetraphosphine complexes in cross-coupling reactions highlight the potential role of similar tetrakis compounds in facilitating such chemical processes (Feuerstein et al., 2001).

Catalyst Development

• Catalyst Design and Activity : Research on perfluoroalkylphthalocyanine complexes, which are structurally related to the 1,3,4,5-tetrakis compound, focuses on their synthesis and catalytic activity, suggesting possible applications in catalyst design (Özer et al., 2009).

Environmental Analysis

• Identification of Environmental Contaminants : Studies on the detection of aromatic carboxylic acids in incinerator fly ash demonstrate the relevance of similar tetrakis compounds in environmental analysis and pollution monitoring (Akimoto et al., 1997).